Cas no 1188476-72-3 (2-Bromo-5-chloro-4-trifluoromethyl-pyridine)

• Product Name: 2-Bromo-5-chloro-4-trifluoromethyl-pyridine
• CAS No: 1188476-72-3
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD18257609
• CID: 2182336
• PubChem ID: 53407593
• Update Time: 2025-06-08

2-Bromo-5-chloro-4-trifluoromethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-trifluoromethyl-pyridine
• 2-bromo-5-chloro-4-(trifluoromethyl)pyridine
• MFCD18257609
• DTXSID00695950
• EN300-6481634
• DB-260838
• AB74986
• G69190
• SCHEMBL4372965
• 1188476-72-3
• CS-0341996
• 895-122-1
• DTXCID50646699

• MDL： MFCD18257609
• Inchi： 1S/C6H2BrClF3N/c7-5-1-3(6(9,10)11)4(8)2-12-5/h1-2H
• InChI Key： LUCNBTHJRJGMTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 258.90112g/mol
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-5-chloro-4-trifluoromethyl-pyridine

2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3): A Comprehensive Overview

2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, and trifluoromethyl substituents on a pyridine ring, which endows it with a range of valuable properties and potential applications.

The chemical structure of 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) is particularly noteworthy due to its high reactivity and the ability to undergo various chemical transformations. The bromine atom, for instance, can be readily substituted in cross-coupling reactions, making this compound an excellent starting material for the synthesis of more complex molecules. The chlorine and trifluoromethyl groups, on the other hand, contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals. One notable application is in the development of novel anticancer agents. Research published in the Journal of Medicinal Chemistry has highlighted the use of this compound as a key building block in the synthesis of pyridine-based inhibitors targeting specific cancer pathways. These inhibitors have shown promising results in preclinical studies, demonstrating potent antiproliferative effects against various cancer cell lines.

Beyond oncology, 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) has also been explored for its potential in other therapeutic areas. For example, studies have investigated its use in the development of antiviral agents, particularly against RNA viruses such as influenza and hepatitis C. The unique combination of functional groups on this compound allows for the design of molecules with enhanced binding affinity to viral targets, potentially leading to more effective antiviral therapies.

The synthetic versatility of 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) has also made it a valuable tool in the field of chemical biology. Researchers have utilized this compound to develop probes for studying protein-protein interactions and signaling pathways in living cells. By incorporating this molecule into bioactive compounds, scientists can gain insights into complex biological processes and identify new therapeutic targets.

In addition to its applications in drug discovery and chemical biology, 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) has also found use in materials science. The trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have shown that compounds derived from this pyridine framework can exhibit excellent charge transport properties and stability under various environmental conditions.

The safety profile of 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) is another important consideration for its use in various applications. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure safe handling and use. These studies have generally shown that the compound is stable under standard laboratory conditions and does not pose significant health hazards when proper safety protocols are followed.

In conclusion, 2-Bromo-5-chloro-4-trifluoromethyl-pyridine (CAS No. 1188476-72-3) is a highly functionalized compound with a wide range of applications in medicinal chemistry, pharmaceutical research, chemical biology, and materials science. Its unique combination of substituents makes it an attractive starting material for the synthesis of novel bioactive compounds and advanced materials. As research continues to uncover new possibilities for this versatile molecule, it is likely to play an increasingly important role in driving innovation across multiple scientific disciplines.